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Cat. No.: B1338199 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Hydroxyhexanamide is a bifunctional organic molecule incorporating a terminal hydroxyl

group and a primary amide. Its structure makes it a versatile building block in polymer

chemistry and a potential candidate for investigation in medicinal chemistry and materials

science. This document provides a comprehensive overview of the available technical

information for 6-Hydroxyhexanamide, including its physicochemical properties, synthesis,

purification, and analytical methods, as well as potential areas for future research into its

biological activity.

Physicochemical Properties
Quantitative data for 6-Hydroxyhexanamide is limited, with most available information being

computationally predicted. The following tables summarize the known and predicted properties.

Table 1: General and Predicted Physical Properties
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Property Value Source

CAS Number 4547-52-8 [1]

Molecular Formula C₆H₁₃NO₂ [1]

Molecular Weight 131.17 g/mol [1]

IUPAC Name 6-hydroxyhexanamide [1]

Predicted XLogP3-AA -0.5 [1]

Predicted Hydrogen Bond

Donor Count
2 [1]

Predicted Hydrogen Bond

Acceptor Count
2 [1]

Predicted Rotatable Bond

Count
5 [1]

Predicted Exact Mass 131.094628657 Da [1]

Predicted Boiling Point
Higher than alcohols of similar

molar mass
[2][3][4]

Predicted Melting Point
Likely a solid at room

temperature
[2][3][4]

Predicted Solubility in Water

Soluble (due to five or fewer

carbon atoms and hydrogen

bonding capability)

[2][3][4]

Table 2: Predicted Spectroscopic Data
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Spectroscopy
Characteristic
Peaks/Signals

Source (by analogy)

¹H NMR

Broad singlet for N-H protons,

signals for aliphatic chain

protons.

[5][6]

¹³C NMR
Resonances for carbonyl

carbon and aliphatic carbons.
[7]

FTIR

N-H stretch (two bands, ~3350

and 3180 cm⁻¹), C=O stretch

(1680–1630 cm⁻¹), N-H bend

(1640–1550 cm⁻¹).

[8][9][10][11][12]

Mass Spectrometry

Molecular ion peak;

fragmentation pattern may

involve McLafferty

rearrangement.

[13][14]

Experimental Protocols
Synthesis: Direct Amidation of 6-Hydroxyhexanoic Acid
This protocol is a generalized procedure based on established methods for the direct amidation

of carboxylic acids with ammonia.[15][16]

Objective: To synthesize 6-Hydroxyhexanamide from 6-hydroxyhexanoic acid.

Materials:

6-Hydroxyhexanoic acid

Aqueous ammonia (28-30%) or ammonium chloride/triethylamine

4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride (DMT-MM)

Methanol, 2-propanol, or THF

Round-bottom flask
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Magnetic stirrer and stir bar

Reflux condenser

Heating mantle

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 6-hydroxyhexanoic acid in a suitable solvent such as

methanol, 2-propanol, or THF.

Add an ammonia source. This can be aqueous ammonia or a combination of ammonium

chloride and a base like triethylamine.[16]

Add the coupling reagent, DMT-MM, to the mixture.[16]

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Once the reaction is complete, the solvent is removed under reduced pressure using a rotary

evaporator.

The crude product is then subjected to purification.
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Synthesis Workflow

Start

Dissolve 6-Hydroxyhexanoic Acid in Solvent

Add Ammonia Source

Add Coupling Reagent (DMT-MM)

Stir at Room Temperature

Monitor by TLC

Solvent Evaporation

Reaction Complete

Purification

End

Click to download full resolution via product page

Proposed workflow for the synthesis of 6-Hydroxyhexanamide.
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Purification: Recrystallization from Ethanol/Water
This is a general procedure for the purification of polar organic compounds.[17][18][19][20]

Objective: To purify crude 6-Hydroxyhexanamide.

Materials:

Crude 6-Hydroxyhexanamide

Ethanol

Deionized water

Erlenmeyer flasks

Hot plate

Buchner funnel and filter paper

Vacuum flask

Procedure:

Place the crude 6-Hydroxyhexanamide in an Erlenmeyer flask.

Add a minimal amount of hot ethanol to dissolve the solid completely. Gentle heating on a

hot plate may be necessary.

Slowly add hot water to the solution until it becomes slightly cloudy. This indicates the

saturation point.

If the solution becomes too cloudy, add a few drops of hot ethanol until it becomes clear

again.

Allow the flask to cool slowly to room temperature. Crystal formation should be observed.

Once at room temperature, place the flask in an ice bath to maximize crystal precipitation.
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Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold ethanol/water mixture.

Dry the purified crystals in a vacuum oven.

Analysis: High-Performance Liquid Chromatography
(HPLC)
This is a generalized method for the analysis of amides.

Objective: To assess the purity of 6-Hydroxyhexanamide.

Instrumentation and Conditions:

Column: C18 reverse-phase column

Mobile Phase: A gradient of acetonitrile and water or a polar organic solvent mixture.

Detector: UV detector, monitoring at a wavelength where the amide bond absorbs (typically

around 210-220 nm).

Flow Rate: Typically 1 mL/min.

Injection Volume: 10-20 µL.

Procedure:

Prepare a standard solution of the purified 6-Hydroxyhexanamide in the mobile phase.

Prepare a sample of the synthesized product in the mobile phase.

Inject the standard and sample solutions into the HPLC system.

Analyze the resulting chromatograms to determine the retention time and peak purity of the

product.

Potential Biological Activity and Signaling Pathways
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To date, there is no specific information in the scientific literature regarding the biological

activity or associated signaling pathways of 6-Hydroxyhexanamide. However, its structural

similarity to other biologically active molecules, such as short-chain fatty acids and their

derivatives, suggests potential areas for investigation. For instance, some short-chain fatty acid

esters of hydroxy fatty acids have been identified as endogenous lipids with potential roles in

metabolic and inflammatory health.[21] Furthermore, derivatives of 6-phenylhexanamide have

been explored as potential treatments for mitochondrial diseases.[22]

Given its structure, 6-Hydroxyhexanamide could be investigated for its effects on pathways

related to cellular metabolism and inflammation. A hypothetical pathway for investigation is

presented below.
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Hypothetical Signaling Pathway for Investigation

6-Hydroxyhexanamide

Cell Surface or
Intracellular Receptor

Binds to

Second Messenger
(e.g., cAMP, Ca2+)

Activates

Kinase Cascade
(e.g., MAPK, Akt)

Modulates

Transcription Factor
(e.g., NF-κB, AP-1)

Activates/
Inhibits

Altered Gene Expression
(Inflammatory or Metabolic Genes)

Regulates

Cellular Response
(e.g., Anti-inflammatory Effect,

Metabolic Regulation)

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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